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Compound of Interest

Compound Name:
N-(4-Bromophenyl)-N-

phenylnaphthalen-1-amine

Cat. No.: B145327 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties and synthesis of N-(4-Bromophenyl)-N-phenylnaphthalen-1-amine, a tertiary

arylamine with applications in organic electronics.

Core Compound Data
N-(4-Bromophenyl)-N-phenylnaphthalen-1-amine is an organic compound that has garnered

interest as a hole-transporting material in the development of Organic Light-Emitting Diodes

(OLEDs).[1] Its utility in this domain is attributed to its capacity for efficient positive charge

transport, good thermal stability, and favorable film-forming properties.[1] The extended

aromatic system of the molecule enhances charge mobility, a critical factor for its application in

organic semiconductors and photovoltaic devices.[1]

Physicochemical Properties
A summary of the key quantitative data for N-(4-Bromophenyl)-N-phenylnaphthalen-1-amine
is presented below.
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Property Value Source

Molecular Formula C₂₂H₁₆BrN [2][3]

Molecular Weight 374.28 g/mol [1][3]

Melting Point 91.0 to 100.0 °C [2]

Boiling Point 502.9 ± 33.0 °C at 760 mmHg [2]

Density 1.4 ± 0.1 g/cm³ [2]

Flash Point 257.9 ± 25.4 °C [2]

Purity >98.0% (GC)

Molecular Weight Calculation
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The chemical formula for N-(4-Bromophenyl)-N-phenylnaphthalen-1-amine is C₂₂H₁₆BrN.

The calculation is as follows:

Carbon (C): 22 atoms × 12.011 g/mol = 264.242 g/mol

Hydrogen (H): 16 atoms × 1.008 g/mol = 16.128 g/mol

Bromine (Br): 1 atom × 79.904 g/mol = 79.904 g/mol

Nitrogen (N): 1 atom × 14.007 g/mol = 14.007 g/mol

Total Molecular Weight = 264.242 + 16.128 + 79.904 + 14.007 = 374.281 g/mol
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Constituent Elements Standard Atomic Weights (g/mol) Calculation

N-(4-Bromophenyl)-N-phenylnaphthalen-1-amine C₂₂H₁₆BrN

Carbon (C)

Hydrogen (H)

Bromine (Br)

Nitrogen (N)

12.011

1.008

79.904

14.007

22 × 12.011 = 264.242

16 × 1.008 = 16.128

1 × 79.904 = 79.904

1 × 14.007 = 14.007

{Molecular Weight | 374.281 g/mol}
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Reactants & Catalyst

Reaction Conditions

Work-up & Purification

N-phenyl-1-naphthylamine

Dissolve reactants and base in toluene

Bromoiodobenzene Sodium tert-butoxide Cuprous Iodide Toluene

Add catalyst

Heat to 20-50 °C under N₂

Monitor by TLC

Solvent removal

Reaction Complete

Precipitate with water

Filter and wash

Recrystallize from ethanol

N-(4-Bromophenyl)-N-phenylnaphthalen-1-amine

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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